Cas no 1020982-17-5 (N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide)

• Product Name: N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide
• CAS No: 1020982-17-5
• MF: C₁₉H₂₅N₃O₄S₂
• MW: 423.549502134323
• CID: 6439417
• Update Time: 2025-06-08

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[3-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]propyl]-

• Inchi： 1S/C19H25N3O4S2/c1-26-17-7-5-16(6-8-17)21-10-12-22(13-11-21)28(24,25)15-3-9-20-19(23)18-4-2-14-27-18/h2,4-8,14H,3,9-13,15H2,1H3,(H,20,23)
• InChI Key： OQBWSTOKKZRCPP-UHFFFAOYSA-N
• SMILES： C1(C(NCCCS(N2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)=O)SC=CC=1

Additional information on N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide

Comprehensive Overview of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide (CAS No. 1020982-17-5)

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide, identified by its CAS number 1020982-17-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene-2-carboxamide moiety with a 4-(4-methoxyphenyl)piperazine group linked via a sulfonylpropyl bridge. Such structural complexity makes it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and serotonin-related pathways.

Recent studies highlight the growing demand for piperazine derivatives in neuroscience and oncology research. The 4-methoxyphenyl substitution in this compound enhances its binding affinity to specific receptors, a feature often explored in antidepressant and antipsychotic drug development. Researchers are particularly intrigued by its potential selectivity and metabolic stability, which are critical for optimizing pharmacokinetic profiles. These attributes align with current trends in precision medicine, where tailored molecular designs are prioritized.

The sulfonylpropyl linker in CAS 1020982-17-5 contributes to its water solubility and bioavailability, addressing a common challenge in drug formulation. This characteristic is frequently searched in academic queries related to "improving drug delivery systems" and "enhancing compound solubility". Additionally, the thiophene ring offers electronic diversity, which is leveraged in structure-activity relationship (SAR) studies to modulate receptor interactions.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves sulfonylation and amide coupling reactions, topics often discussed in forums on "green chemistry alternatives" and "scalable synthetic routes". Its purification and analytical characterization (e.g., via HPLC and mass spectrometry) are also key areas of technical interest, reflecting broader industry demands for high-purity intermediates.

In the context of AI-driven drug discovery, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)thiophene-2-carboxamide exemplifies how computational tools predict binding energies and ADMET properties. Searches for "machine learning in medicinal chemistry" or "in silico screening" often intersect with such compounds, underscoring their relevance in modern research paradigms.

Regulatory and safety profiles of this compound are rigorously evaluated, with emphasis on non-toxic applications and environmental compatibility. These aspects resonate with global initiatives like REACH compliance and sustainable chemistry, frequently searched by industrial stakeholders. Its patent literature further indicates proprietary interest, particularly in CNS disorders and inflammatory conditions.

In summary, CAS 1020982-17-5 represents a convergence of structural innovation and therapeutic potential, aligning with contemporary research priorities. Its interdisciplinary applications—from molecular biology to materials science—make it a compelling case study for advancing small-molecule therapeutics.